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Compound of Interest

1,1-Dimethylguanidine
Compound Name:
hydrochloride

Cat. No.: B146694

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling procedures for 1,1-
Dimethylguanidine hydrochloride (CAS No. 22583-29-5). Adherence to these guidelines is
critical to ensure a safe laboratory environment and minimize risks associated with the handling
of this compound. This document outlines the known hazards, personal protective equipment
requirements, emergency procedures, and proper storage and disposal methods.

Section 1: Hazard Identification and Classification

1,1-Dimethylguanidine hydrochloride is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. The compound is known to
cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:
e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

e H335: May cause respiratory irritation.[1]
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GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Section 2: Physical and Chemical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling.

Property Value Reference
CAS Number 22583-29-5 [1]
Molecular Formula C3H9N3-HCI [1]
Appearance Crystalline solid [3]
Solubility Freely soluble in water [3]

Section 3: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize
exposure to 1,1-Dimethylguanidine hydrochloride.

Engineering Controls

e Work in a well-ventilated area.[4] Use of a chemical fume hood is recommended, especially
when handling the solid form to avoid dust generation.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://store.apolloscientific.co.uk/storage/msds/OR300899_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR300899_msds.pdf
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b146694?utm_src=pdf-body
https://aquigenbio.com/product/11-dimethylguanidine-hemisulfate-salt/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

e Provide appropriate exhaust ventilation at places where dust is formed.[2][5]

o Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[6]

Personal Protective Equipment (PPE)

PPE Type

Specifications

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH-approved safety

goggles.[2]

Protects against splashes and
dust particles that can cause

serious eye irritation.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Handle
with gloves that have been
inspected prior to use. Use
proper glove removal

technique.[2]

Prevents skin contact which

can cause irritation.

Body Protection

Laboratory coat or other

suitable protective clothing.[7]

Minimizes the risk of skin

contact with clothing.

Respiratory Protection

For nuisance exposures, use a
P95 (US) or P1 (EU EN 143)
particle respirator. For higher-
level protection, use type
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator
cartridges.[2]

Prevents inhalation of dust,
which can cause respiratory

tract irritation.

Section 4: Safe Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of the compound and

ensuring the safety of laboratory personnel.

Handling

e Avoid contact with skin and eyes.[2]
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» Avoid formation of dust and aerosols.[2]
e Wash hands thoroughly after handling.[2]

e Do not eat, drink, or smoke when using this product.[8]

Storage

e Store in a cool, dry, and well-ventilated place.[5][9]
o Keep container tightly closed.[8][9]

e Incompatible materials include strong oxidizing agents.[9][10]

Section 5: First-Aid and Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route Procedure

Immediately wash out with fresh running water.
Ensure complete irrigation of the eye by keeping
eyelids apart and away from the eye and

Eye Contact . . . -
moving the eyelids by occasionally lifting the
upper and lower lids. Seek medical attention

without delay.[1]

Flush skin and hair with running water (and
Skin Contact soap if available). Seek medical attention in the

event of irritation.[1]

If fumes, aerosols, or combustion products are
inhaled, remove the individual from the
Inhalation contaminated area to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

[2]

Immediately give a glass of water. First aid is
Ingestion not generally required. If in doubt, contact a

Poisons Information Centre or a doctor.[1]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas.[2]

e Environmental Precautions: Do not let the product enter drains.[2]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[2]

Section 6: Disposal Considerations

All waste materials should be handled as hazardous waste.
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e Product: Offer surplus and non-recyclable solutions to a licensed disposal company. Dissolve
or mix the material with a combustible solvent and burn in a chemical incinerator equipped

with an afterburner and scrubber.[2]
o Contaminated Packaging: Dispose of as unused product.[2][5]

Section 7: Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the risk assessment and control
process when working with 1,1-Dimethylguanidine hydrochloride.
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Workflow for Safe Handling of 1,1-Dimethylguanidine Hydrochloride
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Caption: Risk assessment and control workflow for 1,1-Dimethylguanidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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